(Z)-N-(3-allyl-4-methoxybenzo[d]thiazol-2(3H)-ylidene)-4-(dimethylamino)benzamide

• IUPAC Name: 4-(dimethylamino)-N-(4-methoxy-3-prop-2-enyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C20H21N3O2S/c1-5-13-23-18-16(25-4)7-6-8-17(18)26-20(23)21-19(24)14-9-11-15(12-10-14)22(2)3/h5-12H,1,13H2,2-4H3
• InChI Key: FJRJGIBCLTYVNK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(=O)N=C2N(C3=C(C=CC=C3S2)OC)CC=C
• Molecular Formula: C20H21N3O2S
• Molecular Weight: 367.5 g/mol

Description

This compound is a benzothiazole derivative. Benzothiazoles are heterocyclic compounds containing a benzene ring fused to a thiazole ring. They are known for their diverse range of biological activities, including antimicrobial, antifungal, and anticancer properties.

Chemical Reactions Analysis

Benzothiazoles can undergo a variety of reactions, including electrophilic substitution, due to the electron-rich nature of the aromatic ring.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. For example, some benzothiazoles act as enzyme inhibitors in certain biological pathways.

Future Directions

Future research could explore the potential biological activities of this compound, as well as optimize its synthesis. Given the known activities of other benzothiazoles, this compound could have potential applications in medicinal chemistry.